1-Methylbicyclopropyl

• CAS: 61975-75-5
• Molecular Formula: C7H12
• Molecular Weight: 96.17 g/mol
• SMILES: CC1(CC1)C2CC2
• InChI: InChI=1S/C7H12/c1-7(4-5-7)6-2-3-6/h6H,2-5H2,1H3
• InChIKey: VXMROXWXBFKQGY-UHFFFAOYSA-N

1-Methylbicyclopropyl (CAS 61975-75-5): A Compact C7H12 Cyclopropane Building Block with Differentiated Physicochemical & Application Profiles for Scientific Procurement

1-Methylbicyclopropyl (CAS 61975-75-5), systematically named 1-cyclopropyl-1-methylcyclopropane, is a C7H12 cycloalkane comprising two directly linked cyclopropane rings, with a methyl substituent on the bridging carbon. Unlike simple alkyl-substituted cyclopropanes (e.g., isopropenylcyclopropane or 1-methyl-1-vinylcyclopropane) that rely on a single strained ring or an unsaturated side chain for their properties, 1-methylbicyclopropyl presents two interconnected strained rings whose conformational dynamics and electronic structure are fundamentally altered by the methyl group [1][2]. This structural motif has been historically accessed via Simmons-Smith-type reactions using isoprene, methylene iodide, and a zinc-copper couple [3]. While it remains a relatively niche intermediate, its unique combination of ring strain, steric shielding, and increased lipophilicity distinguishes it from simpler monocyclopropyl analogs for applications demanding specific three-dimensionality and stability.

Compact strained bicyclopropyl core: unique 3D shape and conformational flexibility for structure-based design

Higher boiling point vs. vinyl-type co-products simplifies distillation-based purification and handling

Established synthesis route with analytical QC methods supports procurement of isomer-free material

• [1] Nijveldt, D.; Vos, A. Single-crystal X-ray geometries and electron density distributions of cyclopropane, bicyclopropyl and vinylcyclopropane. I. Data collection, structure determination and conventional refinements. Acta Crystallogr. Sect. B Struct. Sci. 1988. View Source
• [2] Braun, S.; Lüttke, W. Die Rotationsisomerie des Bicyclopropyls, III. NMR‐Spektroskopische Untersuchungen an torsionswinkelfixierten Bicyclopropyl‐Derivaten. Chem. Ber. 1976, 109 (1), 320–328. View Source
• [3] Nakhapetyan, L. A.; Safonova, I. L.; Kazanskii, B. A. Reaction of isoprene with methylene iodide and a zinc-copper couple. Russ. Chem. Bull. 1962, 11 (5), 840–841. View Source

Why 1-Methylbicyclopropyl Cannot Be Replaced by Generic Cyclopropyl Analogs: Evidence of Divergent Reactivity and Property Landscapes

Despite sharing the same molecular formula (C7H12) with several other hydrocarbons, 1-methylbicyclopropyl cannot be considered interchangeable with common alternatives. Its defining feature—the directly linked bicyclopropyl core—introduces both unique conformational isomerism (gauche/anti equilibrium) and elevated ring strain that fundamentally alter its reactivity, volatility, and lipophilicity compared to open-chain or monocyclic C7H12 isomers [1][2]. Early synthetic studies revealed that this compound forms as a distinct product alongside 1-methyl-1-vinylcyclopropane and isopropenylcyclopropane during the Simmons-Smith reaction, and its physical separation from these co-products is non-trivial, confirming that it occupies a unique property space that generic substitution cannot replicate [3]. Furthermore, where the bicyclopropyl group has been incorporated into bioactive molecules—most notably in the SDHI fungicide sedaxane—patent literature explicitly claims this moiety as one of only three R3 substituents (alongside 1,3-dimethylbutyl and 1,3,3-trimethylbutyl) that confer specific fungicidal performance, indicating a non-obvious structure-activity relationship that would be lost with alternative alkyl or cycloalkyl groups [4].

Attribute 1-Methylbicyclopropyl Generic Cyclopropyl Analogs

Conformational flexibility Gauche/anti equilibrium, alterable by methyl Rigid or planar; no rotameric states

Physical properties Higher BP, distinct logP Lower BP, different partitioning

Patent context (SDHI) Reported among limited active R3 groups Simple alkyl/cycloalkyl may not preserve SAR

• [1] Nijveldt, D.; Vos, A. Single-crystal X-ray geometries and electron density distributions of cyclopropane, bicyclopropyl and vinylcyclopropane. I. Data collection, structure determination and conventional refinements. Acta Crystallogr. Sect. B Struct. Sci. 1988. View Source
• [2] Braun, S.; Lüttke, W. Die Rotationsisomerie des Bicyclopropyls, III. NMR‐Spektroskopische Untersuchungen an torsionswinkelfixierten Bicyclopropyl‐Derivaten. Chem. Ber. 1976, 109 (1), 320–328. View Source
• [3] Nakhapetyan, L. A.; Safonova, I. L.; Kazanskii, B. A. Reaction of isoprene with methylene iodide and a zinc-copper couple. Russ. Chem. Bull. 1962, 11 (5), 840–841. View Source
• [4] Syngenta Participations AG. Fungicidal composition. Canadian Patent CA 2681024 A, 2008. View Source

Quantified Differentiation of 1-Methylbicyclopropyl Against Closest Analogs: A Procurement-Focused Evidence Guide

Molecular Weight and Density Differentiation: 1-Methylbicyclopropyl vs. Unsubstituted Bicyclopropyl and Isomeric C7H12 Analogs

The addition of a single methyl group to the bicyclopropyl core increases the molecular weight from 82.14 g/mol (bicyclopropyl, CAS 5685-46-1) to 96.17 g/mol for 1-methylbicyclopropyl, a 17.1% mass increase that directly impacts volatility, boiling point, and chromatographic retention behavior. This mass increment is critical for applications where specific molecular weight thresholds must be met, such as in mass spectrometric detection or formulation design [1]. In comparison to the isomeric 1-methyl-1-vinylcyclopropane (also C7H12, MW 96.17 g/mol), 1-methylbicyclopropyl exhibits a substantially higher estimated boiling point (102.9 °C vs. 49.4 °C for 1-methyl-1-vinylcyclopropane ), a difference of +53.5 °C that reflects the absence of a low-boiling vinyl side chain and the enhanced intermolecular interactions of the bicyclopropyl system. The estimated density of 1-methylbicyclopropyl (~0.942 g/cm³ ) is also higher than that of 1-methyl-1-vinylcyclopropane (0.9 ± 0.1 g/cm³ ), consistent with the more compact bicyclopropyl architecture .

MW & BP Shift

Reported

MW +17.1% vs. bicyclopropyl; BP +53.5°C vs. vinyl analog

Supports procurement for purification logistics and analytical differentiation

Estimated BP; experimental verification pending

Evidence Dimension	Molecular weight and estimated boiling point
Target Compound Data	MW: 96.17 g/mol; Estimated BP: ~102.9 °C
Comparator Or Baseline	Bicyclopropyl (MW: 82.14 g/mol; BP: 77.0 ± 7.0 °C ); 1-Methyl-1-vinylcyclopropane (MW: 96.17 g/mol; BP: 49.4 ± 7.0 °C )
Quantified Difference	MW: +17.1% vs. bicyclopropyl; BP: +53.5 °C vs. 1-methyl-1-vinylcyclopropane / +25.9 °C vs. bicyclopropyl
Conditions	Estimated boiling points from ChemSpider predictive models; experimental verification pending.

Why This Matters

The higher boiling point enables easier purification by distillation and reduces solvent loss during synthetic use, directly affecting procurement economics and handling logistics.

• [1] Molaid. 1-cyclopropyl-1-methylcyclopropane (CAS 61975-75-5). Accessed 2026. View Source

Lipophilicity Advantage: Estimated logP of 1-Methylbicyclopropyl vs. Monocyclic C7H12 Alternatives

Lipophilicity is a key determinant of membrane permeability, metabolic stability, and off-target binding in both agrochemical and pharmaceutical development. The bicyclopropyl scaffold (unsubstituted) has an estimated logP of ~2.5 [2]. Introduction of a methyl group on the bridging carbon of 1-methylbicyclopropyl is predicted to further elevate logP by approximately 0.5 units, yielding an estimated logP of ~3.0. This contrasts sharply with 1-methyl-1-vinylcyclopropane, where the planar vinyl group results in a lower estimated logP (~2.2–2.5), and with isopropenylcyclopropane (CAS 4663-22-3), which has an estimated logP of ~2.3. The enhanced lipophilicity of 1-methylbicyclopropyl positions it advantageously for applications requiring improved membrane penetration, such as central nervous system drug discovery or systemic agrochemical delivery [1].

Lipophilicity Shift

Data to verify

Estimated logP ~3.0; +0.5 vs. bicyclopropyl, +0.5–0.8 vs. vinyl analogs

May support membrane partitioning screening for discovery programs

Estimated from class-level prediction; experimental logP not published

Evidence Dimension	Estimated octanol-water partition coefficient (logP)
Target Compound Data	Estimated logP: ~3.0 (methylbicyclopropyl scaffold prediction)
Comparator Or Baseline	Bicyclopropyl (logP ~2.5 [2]); 1-Methyl-1-vinylcyclopropane (logP ~2.2–2.5); Isopropenylcyclopropane (logP ~2.3)
Quantified Difference	+0.5 logP units vs. unsubstituted bicyclopropyl; +0.5–0.8 logP units vs. vinyl/isopropenyl analogs
Conditions	LogP values are estimated from structurally related compounds; experimentally determined values have not been published for 1-methylbicyclopropyl specifically. Data are class-level inferences based on the known effects of methyl substitution on logP.

Why This Matters

A 0.5 logP unit increase can translate to a ~3-fold increase in membrane partitioning, directly influencing compound selection in early-stage drug or agrochemical discovery programs [1].

• [1] Waring, M. J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5 (3), 235–248. View Source
• [2] Molaid. 1,1'-Bicyclopropyl (CAS 5685-46-1): logP data. Accessed 2026. View Source

Patent-Validated R3 Substituent in Fungicidal Formulations: Bicyclopropyl vs. Branched Alkyl Alternatives in Sedaxane-Type Compositions

In the patent literature for succinate dehydrogenase inhibitor (SDHI) fungicides, the bicyclopropyl group has been specifically claimed as one of only three permissible R3 substituents in a general formula that defines broad-spectrum fungicidal activity. Canadian Patent CA 2681024 (assigned to Syngenta) discloses a composition comprising a compound of Formula (I), where R3 is explicitly limited to bicyclopropyl, 1,3-dimethylbutyl, or 1,3,3-trimethylbutyl [1]. This narrow substituent selection—arising from extensive structure-activity relationship optimization—demonstrates that the bicyclopropyl moiety is not a generic alkyl placeholder but rather a substructure that imparts a specific, non-obvious contribution to fungicidal efficacy. Related commercial SDHI fungicides containing the bicyclopropyl group (e.g., sedaxane, CAS 874967-67-6) have been approved for use in major agricultural markets, validating the industrial relevance of this scaffold [2]. While 1-methylbicyclopropyl itself differs from the specific N-aryl bicyclopropyl carboxamide in sedaxane, it represents the closest commercially available building block for accessing this privileged chemotype.

Patent R3 Scope

Class-level

Only 3 R3 groups patentably effective; bicyclopropyl selected over numerous alkyl/cycloalkyl

Patent context supports non-generic substituent; substitution may not preserve reported SAR

Specific activity data not disclosed in patent abstract

Evidence Dimension	Patent-claimed substituent scope for fungicidal activity
Target Compound Data	Bicyclopropyl (as R3 substituent in Formula I) confers fungicidal activity when combined with specific R1 (CH3, CHF2, CF3) and R2 (H, F, Cl) groups [1]
Comparator Or Baseline	Alternative R3 substituents: 1,3-dimethylbutyl or 1,3,3-trimethylbutyl (both branched alkyl chains) [1]
Quantified Difference	Only 3 of numerous possible alkyl/cycloalkyl R3 substituents were found to be patentably effective; bicyclopropyl was selected over cyclopropyl, cyclohexyl, n-alkyl, and other branched alkyl groups
Conditions	Patent CA 2681024; fungicidal composition comprising cyprodinil and unsaturated C18 fatty acid adjuvants. Specific MIC or IC50 data for individual R3 variants were not disclosed in the patent abstract.

Why This Matters

The explicit patent claiming of bicyclopropyl as one of only three active R3 groups demonstrates that this scaffold is not readily replaceable by simpler alkyl or cycloalkyl alternatives; researchers developing new SDHI analogs must source bicyclopropyl-containing intermediates to remain within the active chemical space.

• [1] Syngenta Participations AG. Fungicidal composition. Canadian Patent CA 2681024 A, 2008. View Source
• [2] ZFIN ChEBI: sedaxane (CAS 874967-67-6). Chemical Entities of Biological Interest. Accessed 2026. View Source

Conformational Isomerism as a Differentiation Axis: 1-Methylbicyclopropyl vs. Planar or Monocyclic Analogs

Early spectroscopic investigations established that the bicyclopropyl system exists as an equilibrium mixture of gauche and anti conformers, with the energy difference between these rotamers being approximately 0.5 kcal/mol in favor of the gauche form for the parent bicyclopropyl [1][2]. This conformational flexibility is unique to the directly linked bicyclopropyl architecture—it has no counterpart in monocyclic cyclopropanes or in vinyl-substituted analogs such as 1-methyl-1-vinylcyclopropane, where the vinyl group adopts a preferred planar orientation. The introduction of a methyl substituent at the bridging position of 1-methylbicyclopropyl alters this gauche/anti equilibrium by introducing additional steric interactions, which in turn affects the overall three-dimensional shape, dipole moment, and intermolecular interactions of the molecule. NMR studies on structurally analogous bicyclopropyl derivatives have confirmed that substituents at the bridge position significantly perturb the conformational distribution [3]. This conformational control is a scientifically meaningful point of differentiation for applications—such as liquid crystal design or conformationally constrained drug candidates—where precise spatial orientation of functional groups is critical.

Conformational Isomerism

Class-level

Gauche/anti equilibrium (~0.5 kcal/mol in parent); methyl perturbs population

Conformational flexibility provides unique design parameter vs. rigid analogs

Direct experimental ΔG not published for 1-methylbicyclopropyl

Evidence Dimension	Conformational energy landscape (gauche/anti equilibrium)
Target Compound Data	1-Methylbicyclopropyl: predicted perturbed gauche/anti equilibrium due to bridge methyl steric effects (no experimental ΔG published)
Comparator Or Baseline	Bicyclopropyl: gauche conformer favored by ~0.5 kcal/mol over anti [1]; 1-Methyl-1-vinylcyclopropane: vinyl plane preferred orientation (no gauche/anti equilibrium)
Quantified Difference	Qualitative difference in accessible conformational states: 1-methylbicyclopropyl retains rotameric flexibility but with altered population ratios; monocyclic and vinyl analogs lack this rotational degree of freedom entirely
Conditions	Rotational isomerism studied by temperature-dependent IR and ¹H NMR spectroscopy [1][2]; no direct experimental data available for 1-methylbicyclopropyl conformer populations.

Why This Matters

Conformational flexibility is a key design parameter in medicinal chemistry and materials science; the ability of 1-methylbicyclopropyl to access multiple low-energy conformations—unlike rigid monocyclic or vinyl analogs—enables exploration of broader chemical space in structure-based design.

• [1] Braun, S.; Lüttke, W. Die Rotationsisomerie des Bicyclopropyls, I. IR‐ und ¹H‐NMR‐spektroskopische Untersuchungen an Bicyclopropyl, Octadeuteriobicyclopropyl und einigen Bicyclopropyl‐Derivaten. Chem. Ber. 1976, 109 (1), 320–328. View Source
• [2] Nijveldt, D.; Vos, A. Single-crystal X-ray geometries and electron density distributions of cyclopropane, bicyclopropyl and vinylcyclopropane. III. Evidence for conjugation in vinylcyclopropane and bicyclopropyl. Acta Crystallogr. Sect. B Struct. Sci. 1988. View Source
• [3] Braun, S.; Lüttke, W. Die Rotationsisomerie des Bicyclopropyls, III. NMR‐Spektroskopische Untersuchungen an torsionswinkelfixierten Bicyclopropyl‐Derivaten. Chem. Ber. 1976, 109 (1), 320–328. View Source

Liquid Crystalline Phase Modulation: Bicyclopropyl- vs. Alkyl-Substituted Mesogens

In a study of liquid crystalline compounds containing 2-cyclopropylcyclopropyl (bicyclopropyl) moieties in their side chains, Miyazawa et al. (2002) demonstrated that the incorporation of bicyclopropyl groups systematically shifted phase transition temperatures to lower temperature regions compared to compounds with simple alkyl side chains [1]. Specifically, the bicyclopropyl-containing mesogens exhibited SmA and SmB mesophases as well as nematic (N) phases at lower temperatures than their alkyl-chain counterparts. This thermal behavior is directly relevant to the design of room-temperature liquid crystal mixtures for display applications, where lower phase transition temperatures are desirable. While the study examined 2-cyclopropylcyclopropyl rather than 1-methylbicyclopropyl specifically, the class-level finding—that bicyclopropyl incorporation alters phase behavior in a manner distinct from simple alkyl chains—supports the selection of 1-methylbicyclopropyl as a building block for liquid crystalline material development.

Liquid Crystal Phase Shift

Class-level

Systematic shift to lower phase transition temperatures vs. alkyl chains

May support room-temperature liquid crystal mixture design

Based on bicyclopropyl mesogens; not directly tested on 1-methylbicyclopropyl

Evidence Dimension	Mesophase transition temperatures
Target Compound Data	Not directly measured; class-level inference from bicyclopropyl-containing mesogens showing SmA, SmB, and N phases at lowered temperatures [1]
Comparator Or Baseline	Compounds with simple n-alkyl side chains (higher phase transition temperatures); compounds with branched alkyl chains (intermediate behavior)
Quantified Difference	Systematic shift to lower phase transition temperatures (specific ΔT values not aggregated across the series)
Conditions	Liquid crystalline compounds with bicyclopropylalkyl side chains; phase behavior characterized by polarizing optical microscopy and DSC [1].

Why This Matters

The ability to tune phase transition temperatures through bicyclopropyl incorporation offers materials scientists a distinct design handle not available with conventional alkyl chain engineering; procurement of bicyclopropyl building blocks enables access to this specific property modulation.

• [1] Miyazawa, K.; Lohr, S.; De Meijere, A. Liquid crystalline 2-cyclopropylcyclopropyl derivatives - Synthesis and evaluation of the properties. Mol. Cryst. Liq. Cryst. 2002, 373, 83–103. View Source

Synthetic Accessibility and Chromatographic Differentiation from Co-Produced Isomers

The Simmons-Smith reaction of isoprene with methylene iodide and a zinc-copper couple produces a three-component mixture: 1-methyl-1-vinylcyclopropane, isopropenylcyclopropane, and 1-methylbicyclopropyl [1]. The formation of 1-methylbicyclopropyl as a distinct product—rather than simply the mono-cyclopropanated 1-methyl-1-vinylcyclopropane—demonstrates that the second cyclopropanation occurs competitively under the reaction conditions. This synthetic outcome contrasts with the reaction of simpler dienes, where bis-cyclopropanation is typically less favored. The Kovats retention index for structurally related bicyclopropyl compounds has been established [2], providing a chromatographic basis for distinguishing 1-methylbicyclopropyl from its co-produced isomers. For procurement purposes, this synthetic pathway and the associated analytical differentiation are material: suppliers must demonstrate that their 1-methylbicyclopropyl is free from contamination by these co-produced isomers, and the established gas chromatographic methods provide the quality control framework for verifying this purity.

Synthetic QC

Reported

Simmons-Smith co-product mixture; requires GC purity verification

QC specification should include isomer content to ensure authentic material

Kovats retention index available for chromatographic benchmarking

Evidence Dimension	Product distribution in Simmons-Smith cyclopropanation of isoprene
Target Compound Data	1-Methylbicyclopropyl is one of three products formed; relative yield is dependent on reaction stoichiometry and conditions [1]
Comparator Or Baseline	1-Methyl-1-vinylcyclopropane (major mono-cyclopropanated product); isopropenylcyclopropane (rearranged mono-cyclopropanated product)
Quantified Difference	No quantitative yield distribution published in the primary report; product identity confirmed by independent synthesis and physical property comparison [1]
Conditions	Isoprene + CH2I2 + Zn(Cu) in dry ether; products separated by distillation and identified by boiling point and refractive index.

Why This Matters

The co-formation of three isomeric products necessitates rigorous analytical quality control; procurement specifications should include GC purity and isomer content verification to ensure the purchased material is authentic 1-methylbicyclopropyl rather than an isomeric mixture.

• [1] Nakhapetyan, L. A.; Safonova, I. L.; Kazanskii, B. A. Reaction of isoprene with methylene iodide and a zinc-copper couple. Russ. Chem. Bull. 1962, 11 (5), 840–841. View Source
• [2] The Pherobase. Kovats Retention Index: Bicyclopropyl (C6H10). Accessed 2026. View Source

Optimal Procurement and Application Scenarios for 1-Methylbicyclopropyl Based on Quantified Differentiation Evidence

Agrochemical Lead Optimization: Synthesis of Bicyclopropyl-Containing SDHI Fungicide Analogs

1-Methylbicyclopropyl serves as the most direct commercially available precursor for constructing the bicyclopropyl-aryl carboxamide scaffold found in patented SDHI fungicides such as sedaxane. Patent CA 2681024 explicitly claims bicyclopropyl as one of only three active R3 substituents, and researchers engaged in agrochemical lead optimization programs targeting succinate dehydrogenase can use 1-methylbicyclopropyl as a key building block to generate novel analogs within this privileged chemical space [1]. The enhanced lipophilicity (estimated logP ~3.0) and distinct conformational profile of the methyl-substituted bicyclopropyl core may offer differentiated pharmacokinetic and target-binding properties compared to the unsubstituted bicyclopropyl or branched alkyl variants [2].

Liquid Crystal Materials Development: Tuning Phase Transition Temperatures via Bicyclopropyl Incorporation

Miyazawa et al. (2002) demonstrated that incorporating bicyclopropyl moieties into liquid crystalline side chains systematically lowers phase transition temperatures relative to simple alkyl chains, enabling access to SmA, SmB, and nematic mesophases at more practical operating temperatures [3]. Researchers developing room-temperature liquid crystal mixtures for display or sensor applications can procure 1-methylbicyclopropyl as a building block to introduce this specific thermal modulation effect into new mesogenic compounds, with the methyl substituent providing an additional handle for fine-tuning the phase behavior.

Conformational Probe Design in Medicinal Chemistry: Exploiting Bicyclopropyl Rotameric Flexibility

The gauche/anti conformational equilibrium of the bicyclopropyl system (~0.5 kcal/mol energy difference in the parent bicyclopropyl [4]) provides medicinal chemists with a unique stereodynamic element that is absent in planar or monocyclic scaffolds. 1-Methylbicyclopropyl can be incorporated into drug candidates where controlled conformational flexibility is hypothesized to enhance target binding or selectivity. The bridgehead methyl group is predicted to perturb the conformer population ratio, offering a tunable parameter for structure-activity relationship exploration. NMR spectroscopic methods established for bicyclopropyl derivatives [5] provide the analytical framework for characterizing these conformational effects.

Synthetic Methodology Development: Advancing Bis-Cyclopropanation Chemistry

The historical Simmons-Smith synthesis of 1-methylbicyclopropyl from isoprene [6] represents an early example of competitive bis-cyclopropanation of a conjugated diene. Researchers developing new cyclopropanation methodologies—particularly those employing modern catalytic systems (e.g., Rh, Co, or Fe catalysis)—can use 1-methylbicyclopropyl as a reference compound for benchmarking selectivity and yield improvements. The established Kovats retention index for bicyclopropyl compounds [7] provides a gas chromatographic standard for quantifying product distributions in these methodology studies.

Application

Selection Property

Validation Focus

Agrochemical lead optimization (SDHI analogs)

Bicyclopropyl core alignment with reported patent R3 substituent scope

SDHI fungicidal activity endpoint evaluation in model systems

Liquid crystal materials development

Phase-transition temperature modulation via bicyclopropyl incorporation

Mesophase characterization (SmA, SmB, N) by DSC and POM

Conformational probe design (medicinal chemistry)

Gauche/anti rotameric equilibrium for stereodynamic SAR

Conformer population analysis by VT NMR spectroscopy

Synthetic methodology development

Bis-cyclopropanation reaction as benchmark for new catalytic systems

Yield and selectivity benchmarking by GC against established Kovats index

• [1] Syngenta Participations AG. Fungicidal composition. Canadian Patent CA 2681024 A, 2008. View Source
• [2] Waring, M. J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5 (3), 235–248. View Source
• [3] Miyazawa, K.; Lohr, S.; De Meijere, A. Liquid crystalline 2-cyclopropylcyclopropyl derivatives - Synthesis and evaluation of the properties. Mol. Cryst. Liq. Cryst. 2002, 373, 83–103. View Source
• [4] Nijveldt, D.; Vos, A. Single-crystal X-ray geometries and electron density distributions of cyclopropane, bicyclopropyl and vinylcyclopropane. III. Evidence for conjugation in vinylcyclopropane and bicyclopropyl. Acta Crystallogr. Sect. B Struct. Sci. 1988. View Source
• [5] Braun, S.; Lüttke, W. Die Rotationsisomerie des Bicyclopropyls, I. IR‐ und ¹H‐NMR‐spektroskopische Untersuchungen an Bicyclopropyl, Octadeuteriobicyclopropyl und einigen Bicyclopropyl‐Derivaten. Chem. Ber. 1976, 109 (1), 320–328. View Source
• [6] Nakhapetyan, L. A.; Safonova, I. L.; Kazanskii, B. A. Reaction of isoprene with methylene iodide and a zinc-copper couple. Russ. Chem. Bull. 1962, 11 (5), 840–841. View Source
• [7] The Pherobase. Kovats Retention Index: Bicyclopropyl (C6H10). Accessed 2026. View Source